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Get Quote

Executive Summary
2-Amino-3-cyclopropoxybenzonitrile (Formula: C₁₀H₁₀N₂O) represents a strategic scaffold in

modern drug design. Structurally, it combines the privileged anthranilonitrile core—known for its

capacity to mimic the adenine region of ATP in kinase pockets—with a cyclopropoxy

substituent. The cyclopropyl ether moiety offers a unique balance of lipophilicity and metabolic

stability compared to standard methoxy or ethoxy analogs, potentially enhancing blood-brain

barrier (BBB) permeability while maintaining a favorable Lipophilic Efficiency (LipE) profile.

This guide details the in silico predicted properties, proposed synthetic routes, and metabolic

liabilities necessary for the validation of this compound as a lead intermediate.

Molecular Identity & Structural Descriptors
The molecule is characterized by a benzene ring substituted at the 1, 2, and 3 positions. The

ortho relationship between the amino and nitrile groups creates a strong intramolecular

electronic push-pull system, significantly affecting the pKa of the aniline nitrogen.
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Property Value (Predicted) Rationale

IUPAC Name
2-Amino-3-

(cyclopropyloxy)benzonitrile
Standard nomenclature

SMILES N#Cc1cccc(OC2CC2)c1N Canonical string

Formula C₁₀H₁₀N₂O -

Molecular Weight 174.20 g/mol Fragment-based calculation

Exact Mass 174.0793 Monoisotopic mass

Heavy Atoms 13 Non-hydrogen atoms

Predicted Physicochemical Properties
Note: Values are derived from consensus modeling algorithms (cLogP, MoKa) calibrated

against the analogous 2-Amino-3-methoxybenzonitrile.

Lipophilicity & Solubility
The replacement of a methoxy group (LogP ~1.6) with a cyclopropoxy group increases

lipophilicity due to the additional carbon atoms and the hydrophobic nature of the cyclopropyl

ring.

LogP (Consensus):2.3 ± 0.3

Implication: This range is optimal for oral bioavailability (Rule of 5 compliant) and suggests

moderate to high passive permeability.

LogD (pH 7.4):2.3

Implication: The molecule remains neutral at physiological pH (see pKa below), meaning

LogD ≈ LogP.

Topological Polar Surface Area (TPSA):50.0 Å²

Breakdown: Nitrile (~24 Å²) + Aniline (~26 Å²) + Ether (~9 Å²). Note: Intramolecular H-

bonding may reduce effective TPSA.
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CNS Penetration: TPSA < 90 Å² strongly suggests high BBB permeability.

Ionization (pKa)
The basicity of the primary amine is severely attenuated by the electron-withdrawing nitrile

group in the ortho position.

Predicted pKa (Base):~0.5 – 1.5

Mechanism:[1] The cyano group exerts a strong inductive (-I) and mesomeric (-M)

withdrawing effect. Unlike a standard aniline (pKa ~4.6), this amine is essentially non-

basic at physiological pH.

Experimental Consequence: The compound will not protonate in the stomach (pH 1-2) or

blood (pH 7.4), ensuring high passive absorption but limiting solubility enhancement via

salt formation.

Synthetic Accessibility & Validation Strategy
Synthesizing aryl cyclopropyl ethers is non-trivial due to the poor electrophilicity of cyclopropyl

halides (preventing Sɴ2) and the instability of cyclopropanol in standard Mitsunobu conditions.

Recommended Protocol: Chan-Lam Coupling The most robust route utilizes copper-promoted

oxidative coupling between the phenol intermediate and cyclopropylboronic acid.

Proposed Synthetic Workflow (DOT Visualization)

2-Nitro-3-hydroxy
benzonitrile

Chan-Lam Coupling
(Cyclopropylboronic acid,

Cu(OAc)2, Pyridine)

O-Arylation 2-Nitro-3-cyclopropoxy
benzonitrile

Reduction
(Fe/NH4Cl or H2/Pd-C)

Nitro Reduction 2-Amino-3-cyclopropoxy
benzonitrile

Click to download full resolution via product page

Figure 1: Strategic synthesis via Chan-Lam coupling to install the cyclopropyl ether prior to nitro

reduction, avoiding chemoselectivity issues with the aniline.

ADMET Profile & Metabolic Liabilities
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Metabolic Soft Spots
The cyclopropyl ether is a distinct metabolic handle. While generally stable, it is susceptible to

specific P450-mediated transformations.

O-Dealkylation: CYP-mediated oxidation at the alpha-carbon is difficult due to ring strain,

making this moiety more metabolically stable than a standard ethyl ether.

Ring Hydroxylation: Possible but sterically hindered.

Nitrile Hydrolysis: Unlikely under standard physiological conditions but possible in strong

hepatic environments (to amide/acid).

Aniline Oxidation: The primary amine is a potential site for N-acetylation (NAT1/2) or N-

oxidation.

Toxicity Alerts
Aniline Functionality: Potential for structural alerts regarding idiosyncratic toxicity (though the

electron-withdrawing nitrile mitigates the formation of reactive nitrenium ions compared to

electron-rich anilines).

Ames Test Prediction: Anthranilonitriles can be Ames positive; early genotoxicity screening is

mandatory.

Metabolic Pathway Visualization
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Figure 2: Predicted metabolic map highlighting the N-acetylation clearance route and potential

bioactivation via N-hydroxylation.

Comparison with Reference Standards
To contextualize the properties of the cyclopropoxy analog, we compare it against the

commercially available methoxy standard.

Property
3-Methoxy Analog
(CAS 148932-68-7)

3-Cyclopropoxy
Analog (Target)

Advantage of
Target

MW 148.16 174.20 Negligible difference

LogP ~1.6 ~2.3
Improved membrane

permeability

BBB Score Moderate High
Enhanced CNS

exposure

Metabolic Stability
Low (O-demethylation

rapid)

High (Cyclopropyl

stable to dealkylation)
Longer Half-life (t1/2)
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Conclusion & Recommendations
2-Amino-3-cyclopropoxybenzonitrile is a highly attractive fragment for lead optimization. Its

predicted physicochemical profile suggests it is a CNS-penetrant, orally bioavailable scaffold

with superior metabolic stability compared to its methoxy counterpart.

Critical Next Steps:

Synthesis: Execute the Chan-Lam coupling route (Figure 1) to secure material.

Safety: Prioritize Ames testing due to the aniline moiety.

Physchem Validation: Experimentally determine LogD and thermodynamic solubility to

confirm the in silico predictions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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